Cas no 32623-88-4 (prop-2-yne-1-sulfonyl chloride)

Prop-2-yne-1-sulfonyl chloride is a highly reactive sulfonylating agent characterized by its terminal alkyne functionality. This compound is particularly valuable in organic synthesis, where it serves as a versatile intermediate for introducing sulfonyl groups into target molecules. The presence of the alkyne moiety allows for further functionalization via click chemistry, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the construction of complex molecular architectures. Its reactivity with nucleophiles, including amines and alcohols, facilitates the preparation of sulfonamides and sulfonate esters. The compound’s stability under controlled conditions and its compatibility with a range of synthetic transformations make it a useful reagent in medicinal chemistry and materials science applications.

prop-2-yne-1-sulfonyl chloride structure

32623-88-4 structure

Product Name:prop-2-yne-1-sulfonyl chloride

CAS No:32623-88-4

MF:C₃H₃ClO₂S

MW:138.572718858719

MDL:MFCD19596879

CID:2949495

PubChem ID:60749684

Update Time:2025-06-09

prop-2-yne-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Propyne-1-sulfonyl chloride
- prop-2-yne-1-sulfonyl chloride
- propargylsulfonyl chloride
- SY043168
- prop-2-yne-1-sulfonylchloride
- 32623-88-4
- MFCD19596879
- AC5902
- DB-104806
- AKOS009271062
- SCHEMBL20657063
- EN300-151791
- MDL： MFCD19596879
- Inchi： 1S/C3H3ClO2S/c1-2-3-7(4,5)6/h1H,3H2
- InChI Key： UQIBXRSXIGQTRE-UHFFFAOYSA-N
- SMILES： ClS(CC#C)(=O)=O

Computed Properties

Exact Mass: 137.954
Monoisotopic Mass: 137.954
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 42.5

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0271-500 MG	prop-2-yne-1-sulfonyl chloride	32623-88-4	95%	500MG	¥ 2,719.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0271-1 G	prop-2-yne-1-sulfonyl chloride	32623-88-4	95%	1g	¥ 3,399.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0271-5 G	prop-2-yne-1-sulfonyl chloride	32623-88-4	95%	5g	¥ 10,170.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0271-10 G	prop-2-yne-1-sulfonyl chloride	32623-88-4	95%	10g	¥ 15,081.00	2021-05-07
TRC	B524533-10mg	prop-2-yne-1-sulfonyl chloride	32623-88-4		10mg	$ 50.00	2022-06-07
TRC	B524533-50mg	prop-2-yne-1-sulfonyl chloride	32623-88-4		50mg	$ 210.00	2022-06-07
TRC	B524533-100mg	prop-2-yne-1-sulfonyl chloride	32623-88-4		100mg	$ 295.00	2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y07165-1g	Prop-2-yne-1-sulfonyl chloride	32623-88-4	95%	1g	¥7669.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y07165-250mg	Prop-2-yne-1-sulfonyl chloride	32623-88-4	95%	250mg	¥2789.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y07165-5g	Prop-2-yne-1-sulfonyl chloride	32623-88-4	95%	5g	¥7583.0	2024-07-18